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Compound of Interest

Compound Name: Boc-D-Phe(4-I)-OH

Cat. No.: B558666 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
N-tert-butyloxycarbonyl-D-4-iodophenylalanine, commonly referred to as Boc-D-Phe(4-I)-OH,

is a crucial unnatural amino acid derivative utilized in synthetic chemistry. Its structure

incorporates a tert-butyloxycarbonyl (Boc) protecting group on the amine and an iodine atom at

the para position of the phenyl ring.[1] This unique combination of features makes it a valuable

building block in solid-phase peptide synthesis (SPPS) and a versatile intermediate in

medicinal chemistry.

The Boc group provides stable protection of the alpha-amino group under various reaction

conditions, preventing unwanted side reactions during peptide chain elongation.[1] The

presence of the iodine atom opens avenues for further chemical modifications, such as Suzuki

or Stille couplings, allowing for the introduction of diverse functionalities.[1] Furthermore, the

iodine atom serves as a convenient site for radiolabeling, making Boc-D-Phe(4-I)-OH an

important precursor in the development of targeted radiopharmaceuticals for imaging and

therapeutic applications.[1]

This technical guide provides a comprehensive overview of the synthesis and characterization

of Boc-D-Phe(4-I)-OH, including a detailed experimental protocol and a summary of its key

physicochemical properties.
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Physicochemical Properties
The key physicochemical properties of Boc-D-Phe(4-I)-OH are summarized in the table below.

This data is essential for its handling, characterization, and application in synthetic protocols.

Property Value Reference

CAS Number 176199-35-2 [1]

Molecular Formula C₁₄H₁₈INO₄ [1]

Molecular Weight 391.20 g/mol [1]

Appearance White to off-white solid

Melting Point 118-124 °C

Optical Rotation
[α]²⁰/D -22.5 ± 1° (c=1.202% in

AcOEt)

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

Slightly soluble in water.

Synthesis of Boc-D-Phe(4-I)-OH
The synthesis of Boc-D-Phe(4-I)-OH is typically achieved through the protection of the amino

group of 4-iodo-D-phenylalanine using di-tert-butyl dicarbonate (Boc₂O) under basic conditions.

The following protocol is adapted from the synthesis of the corresponding L-enantiomer.

Reaction Scheme
Experimental Protocol
Materials:

4-Iodo-D-phenylalanine

Di-tert-butyl dicarbonate (Boc₂O)
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1,4-Dioxane

1 M Sodium hydroxide (NaOH) solution

Ethyl acetate (EtOAc)

Saturated brine solution

Anhydrous sodium sulfate (Na₂SO₄)

Deionized water

Procedure:

In a suitable reaction vessel, dissolve 4-iodo-D-phenylalanine (1.0 eq.) in a mixture of 1,4-

dioxane and water.

Add 1 M sodium hydroxide solution (2.5 eq.) to the mixture and stir until the starting material

is fully dissolved. The solution should become clear.

Cool the reaction mixture to 0-10 °C using an ice bath.

Slowly add di-tert-butyl dicarbonate (1.7 eq.) to the cooled solution while stirring.

Allow the reaction mixture to warm to room temperature and continue stirring overnight.

After the reaction is complete (monitored by TLC), acidify the mixture to a pH of 2-3 using a

suitable acid (e.g., 1 M HCl).

Extract the product into ethyl acetate (3 x volume of the reaction mixture).

Combine the organic layers and wash sequentially with water and saturated brine solution.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude product.

The crude product can be further purified by recrystallization or column chromatography if

necessary.
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Characterization Data
Thorough characterization is essential to confirm the identity and purity of the synthesized Boc-
D-Phe(4-I)-OH. The following table summarizes the expected analytical data.

Technique Data

¹H NMR (400 MHz, DMSO-d₆)

δ (ppm): 7.49 (d, J = 7.8 Hz, 2H), 6.88 (d, J =

7.8 Hz, 2H), 5.80 (d, J = 5.9 Hz, 1H), 3.68 (d, J

= 5.5 Hz, 1H), 3.00-2.90 (m, 1H), 2.87-2.75 (m,

1H), 1.35-1.15 (m, 9H). (Note: Data for the L-

enantiomer, the spectrum for the D-enantiomer

is expected to be identical).

¹³C NMR (Expected)

δ (ppm): ~173 (C=O, acid), ~155 (C=O, Boc),

~137 (C-I), ~131 (Ar-CH), ~128 (Ar-CH), ~92

(Ar-C), ~78 (C(CH₃)₃), ~55 (α-CH), ~37 (β-CH₂),

~28 (C(CH₃)₃). (Note: Approximate shifts based

on similar structures).

FT-IR (Expected)

ν (cm⁻¹): ~3300 (N-H stretch), ~2980 (C-H

stretch), ~1710 (C=O stretch, acid), ~1690 (C=O

stretch, carbamate), ~1520 (N-H bend), ~1160

(C-O stretch). (Note: Characteristic peaks based

on functional groups).

Mass Spectrometry (Expected)

ESI-MS: [M-H]⁻ calculated for C₁₄H₁₇INO₄⁻:

390.01; found: ~390.0. Fragmentation may

show loss of the Boc group (-100 amu) or

isobutylene (-56 amu).

Applications in Peptide Synthesis
Boc-D-Phe(4-I)-OH is a key reagent in Solid-Phase Peptide Synthesis (SPPS) for the site-

specific incorporation of a D-amino acid with a modifiable aromatic side chain. The workflow

below illustrates the general steps of incorporating this amino acid into a growing peptide chain

using Boc-chemistry SPPS.
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Solid-Phase Peptide Synthesis (SPPS) Cycle

Resin with N-terminal protected amino acid Boc Deprotection
(e.g., TFA in DCM)

1. Neutralization
(e.g., DIEA in DCM)

2.
Coupling of

Boc-D-Phe(4-I)-OH
(e.g., DCC/HOBt)

3. Washing
(e.g., DCM, DMF)

4.

Repeat cycle for
next amino acid

5a.

Cleavage from Resin
and Side-chain Deprotection

(e.g., HF)
5b. (Final cycle)

Purified Peptide containing
D-Phe(4-I)

Click to download full resolution via product page

Caption: Workflow for SPPS incorporating Boc-D-Phe(4-I)-OH.

Conclusion
Boc-D-Phe(4-I)-OH is a synthetically valuable building block for peptide synthesis and

medicinal chemistry. Its straightforward synthesis and unique structural features allow for the

creation of modified peptides and complex molecules with potential applications in drug

discovery and diagnostics. The data and protocols presented in this guide are intended to

support researchers in the effective utilization of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b558666#synthesis-and-characterization-of-boc-d-
phe-4-i-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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